Cas no 2171659-19-9 (1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide)

• Product Name: 1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide
• CAS No: 2171659-19-9
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 6212379
• PubChem ID: 165963783
• Update Time: 2025-07-17

1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide
• EN300-1282024
• 2171659-19-9

• Inchi： 1S/C9H16N2O2S/c1-5(2)7(14)9(13)11-4-3-6(11)8(10)12/h5-7,14H,3-4H2,1-2H3,(H2,10,12)
• InChI Key： JANBBQDWSGGSBL-UHFFFAOYSA-N
• SMILES： SC(C(C)C)C(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide

1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide: A Comprehensive Overview

1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide (CAS No. 2171659-19-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of 1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide is a small molecule with a molecular formula of C₁₀H₁₇N₃O₂S and a molecular weight of 243.32 g/mol. The compound features an azetidine ring, which is a four-membered cyclic amine, and a sulfanyl (thioether) group attached to a branched alkyl chain. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various biological studies.

The azetidine ring in 1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide is known for its high reactivity and conformational flexibility, which can influence the compound's interactions with biological targets. The sulfanyl group, on the other hand, can participate in redox reactions and form disulfide bonds, which are crucial for many biological processes. These structural features collectively contribute to the compound's potential therapeutic effects.

Synthesis Methods

The synthesis of 1-(3-methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide has been reported in several studies, with various approaches being explored to optimize yield and purity. One common method involves the reaction of 3-methyl-2-sulfanylbutanoic acid with azetidine-2-carboxylic acid in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This reaction typically proceeds under mild conditions and yields the desired product in good purity.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, the reactants are mixed in a microwave-transparent solvent and subjected to microwave irradiation for a short period. This approach not only enhances the efficiency of the synthesis but also reduces the formation of side products.

Biological Activities

1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide has been investigated for its potential biological activities, with several studies highlighting its therapeutic potential. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory effects, 1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide has also been studied for its neuroprotective properties. Research has demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an adjunct therapy in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation and improve disease symptoms in animal models.

In the context of neurodegenerative diseases, ongoing research is investigating the long-term effects of 1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide on cognitive function and neuronal survival. Preliminary results from these studies are promising, with some indicating that this compound may slow down disease progression and improve quality of life in affected individuals.

Safety Profile strong>

The safety profile of 1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide strong> has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its safety profile in humans.

In conclusion, 1-(3-Methyl-2-sulfanylbutanoyl)azetidine-2-carboxamide strong> (CAS No. < strong > 2171659 - 19 - 9 strong > ) is a promising compound with diverse biological activities and potential therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for future clinical developments . As more data becomes available , it is likely that this compound will play an important role in advancing our understanding of various diseases and their treatments . p > article > response >